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Compound of Interest

Compound Name: 4-Pentylbenzoyl chloride

Cat. No.: B1345984 Get Quote

An In-depth Technical Guide to the Chemical Properties of 4-Pentylbenzoyl Chloride

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical reagents is paramount. This guide provides a detailed overview of

the core chemical properties, synthesis, and reactivity of 4-Pentylbenzoyl chloride (CAS No:

49763-65-7), a key intermediate in various organic syntheses.

Core Chemical and Physical Properties
4-Pentylbenzoyl chloride is a liquid at room temperature.[1] Its fundamental physical and

chemical identifiers are summarized below, providing a quantitative basis for its handling and

use in experimental settings.
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Property Value Reference

Molecular Formula C₁₂H₁₅ClO [2][3][4]

Molecular Weight 210.70 g/mol [1][5]

Appearance Liquid [1]

Density 1.036 g/mL at 25 °C [1]

Refractive Index n20/D 1.53 [1]

Boiling Point 95 °C at 0.20 mmHg [6]

Flash Point 113 °C (235.4 °F) - closed cup [1]

InChI Key
FBBRKYLXMNQFQU-

UHFFFAOYSA-N
[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification and quality control of chemical compounds.

While detailed spectra are often proprietary, the following information has been noted in public

databases.

Spectroscopy Details Reference

¹H NMR

A proton NMR spectrum is

available. The spectrum was

recorded using deuterated

chloroform (CDCl₃) as the

solvent.

[7][8]

Mass Spectrometry

Mass spectrometry data is

available, which is essential for

determining the compound's

molecular weight and

fragmentation pattern.

[5]

Reactivity and Stability
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As an acyl chloride, 4-Pentylbenzoyl chloride exhibits reactivity characteristic of this

functional group. It is a potent acylating agent.

Hydrolysis: It reacts vigorously with water and moisture, leading to hydrolysis that yields 4-

pentylbenzoic acid and corrosive hydrochloric acid gas.[9][10] This necessitates handling

under anhydrous conditions.[9]

Acylation Reactions: It readily reacts with nucleophiles. Alcohols are converted to their

corresponding esters, and amines to amides.[9] These reactions are fundamental in the

synthesis of a wide array of more complex molecules.

Friedel-Crafts Acylation: In the presence of a Lewis acid catalyst, such as aluminum chloride,

4-Pentylbenzoyl chloride can acylate aromatic compounds, forming substituted ketones.[9]

Stability and Storage: The compound is moisture-sensitive.[11] For long-term stability, it

should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or

argon) in a cool, dry, and well-ventilated area.[10][11] It is incompatible with water, alcohols,

amines, strong bases, and strong oxidizing agents.[10]

Key Reactions and Synthesis
The chemical utility of 4-Pentylbenzoyl chloride is defined by its reactions. The diagrams

below illustrate its synthesis and primary reactive pathways.

Synthesis of 4-Pentylbenzoyl Chloride

4-Pentylbenzoic Acid

4-Pentylbenzoyl Chloride

 +

Chlorinating Agent
(e.g., SOCl₂, (COCl)₂)
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Synthesis of 4-Pentylbenzoyl Chloride.
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Key Reactions of 4-Pentylbenzoyl Chloride

4-Pentylbenzoyl Chloride

4-Pentylbenzoic Acid

+ H₂O (Hydrolysis)

4-Pentylbenzoyl Ester

+ R-OH (Alcoholysis)

4-Pentylbenzamide

+ R₂-NH (Aminolysis)

Click to download full resolution via product page

Key reactions of 4-Pentylbenzoyl Chloride.

Experimental Protocols
Synthesis of 4-Pentylbenzoyl Chloride
A well-established method for the preparation of 4-alkylbenzoyl chlorides is documented in

Organic Syntheses.[6] The following protocol is an adaptation of that procedure.

Caution: This reaction should be performed in a well-ventilated fume hood, as it involves

corrosive and moisture-sensitive reagents and produces HCl gas.

Materials:

n-Pentylbenzene

Oxalyl chloride

Aluminum chloride (anhydrous)

Methylene chloride (dry)

Crushed ice

Calcium chloride

Anhydrous sodium sulfate
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Ether

Procedure:

In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux

condenser (with a gas outlet tube), a mixture of oxalyl chloride and anhydrous aluminum

chloride in dry methylene chloride is prepared and stirred.

A solution of n-pentylbenzene in dry methylene chloride is added dropwise from the dropping

funnel to the stirred mixture at a controlled temperature (typically 0–5 °C).

After the addition is complete, the reaction mixture is stirred for an additional period at room

temperature to ensure the reaction goes to completion.

The reaction mixture volume is reduced by distillation to remove excess solvent and volatile

byproducts.[6]

The concentrated solution is cooled in an ice-salt bath and then slowly poured onto a stirred

mixture of crushed ice and calcium chloride, maintaining the temperature below 5 °C.[6]

The organic layer is quickly separated, washed with cold water and a cold, dilute potassium

hydroxide solution to remove acidic impurities, and then washed again with cold water.[6]

The organic layer is dried over anhydrous sodium sulfate.

The drying agent is removed by filtration, and the solvent is evaporated under reduced

pressure.

The resulting crude product is purified by vacuum distillation to yield pure 4-pentylbenzoyl
chloride, which has a boiling point of 95°C at 0.20 mm Hg.[6]

General Workflow for Acylation Reactions
The following diagram outlines a typical workflow for using 4-Pentylbenzoyl chloride as an

acylating agent.
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Experimental Workflow for Acylation

Dissolve substrate (e.g., alcohol, amine)
in anhydrous solvent

Add base (e.g., pyridine, Et₃N)

Cool reaction mixture in ice bath (0 °C)

Add 4-Pentylbenzoyl Chloride dropwise

Allow to warm and stir at room temperature

Monitor reaction progress (TLC, GC-MS)

Quench reaction (e.g., add water or sat. NH₄Cl)

Perform aqueous workup (extraction)

Dry combined organic layers (e.g., Na₂SO₄)

Remove solvent under reduced pressure

Purify product (chromatography, distillation, or recrystallization)

Click to download full resolution via product page

Workflow for a typical acylation reaction.
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Safety and Hazard Information
4-Pentylbenzoyl chloride is a corrosive material that requires careful handling. Adherence to

safety protocols is essential.

Hazard Category Details Reference

GHS Pictogram GHS05 (Corrosion) [1]

Signal Word Danger [1][12]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[5][12]

Hazard Class

Skin Corrosion (Category 1B),

Serious Eye Damage

(Category 1)

[5]

Storage Class
8A - Combustible corrosive

hazardous materials

Precautionary Statements

P260, P264, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P363, P405, P501

[5][12]

Personal Protective Equipment

Face shield, chemical-resistant

gloves, safety goggles, and a

suitable respirator are

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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